Cas no 1857931-07-7 (2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)-)

• Product Name: 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)-
• CAS No: 1857931-07-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6510662
• Update Time: 2025-06-03

2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)-

• Inchi： 1S/C11H15NO2S/c1-9-4-6-15-7-5-12(9)11-3-2-10(8-13)14-11/h2-3,8-9H,4-7H2,1H3
• InChI Key： AXSAAMHNBYMVHQ-UHFFFAOYSA-N
• SMILES： O1C(N2C(C)CCSCC2)=CC=C1C=O

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 396.2±42.0 °C(Predicted)
• pka: 1.59±0.40(Predicted)

Additional information on 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)-

Comprehensive Overview of 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)- (CAS No. 1857931-07-7)

2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)-, with the CAS number 1857931-07-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic aldehydes, which are known for their versatile applications in synthetic chemistry. The presence of both a furan ring and a thiazepine moiety in its structure makes it a unique candidate for drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules.

In recent years, the demand for custom synthesis intermediates like 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)- has surged, driven by advancements in medicinal chemistry and green chemistry. The compound's molecular framework allows for diverse functionalization, making it a valuable tool for developing targeted therapies. Its CAS registry number 1857931-07-7 ensures precise identification in global chemical databases, facilitating collaborative research and regulatory compliance.

One of the trending topics in the scientific community is the exploration of sustainable synthesis routes for complex molecules. 2-Furancarboxaldehyde derivatives are often highlighted in discussions about eco-friendly catalysts and atom-efficient reactions. The incorporation of a thiazepine ring in this compound also aligns with the growing interest in nitrogen-sulfur heterocycles, which exhibit remarkable pharmacological properties. These attributes make CAS 1857931-07-7 a subject of ongoing studies in drug design and process optimization.

From an industrial perspective, 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)- is often discussed in the context of high-value fine chemicals. Its synthesis involves multi-step organic reactions, which are frequently optimized for yield improvement and cost reduction. The compound's structural complexity also makes it a benchmark for testing new catalytic systems and analytical techniques. As a result, it is frequently referenced in patents and academic publications related to innovative chemical processes.

Another area of interest is the compound's potential role in flavor and fragrance chemistry. While not as widely explored as its pharmaceutical applications, the furan moiety in 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)- could contribute to unique olfactory properties. This aspect is particularly relevant given the rising demand for natural-like aroma compounds in the food and cosmetics industries. Researchers are investigating whether derivatives of this compound can mimic or enhance bio-based fragrances.

In summary, 2-Furancarboxaldehyde, 5-(tetrahydro-5-methyl-1,4-thiazepin-4(5H)-yl)- (CAS 1857931-07-7) represents a fascinating intersection of organic synthesis, drug development, and industrial chemistry. Its unique molecular architecture and functional versatility continue to inspire innovations across multiple scientific disciplines. As research progresses, this compound is likely to remain a focal point for discussions on next-generation chemical solutions and sustainable methodologies.